Cas no 1803829-09-5 (2,4-Difluoro-5-(fluoromethoxy)toluene)

• Product Name: 2,4-Difluoro-5-(fluoromethoxy)toluene
• CAS No: 1803829-09-5
• MF: C₈H₇F₃O
• MW: 176.135792970657
• CID: 5002476
• Update Time: 2023-08-25

2,4-Difluoro-5-(fluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-(fluoromethoxy)toluene

• Inchi： 1S/C8H7F3O/c1-5-2-8(12-4-9)7(11)3-6(5)10/h2-3H,4H2,1H3
• InChI Key： LXNGBGUEHSVUML-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C)OCF)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2